S14-95

• Molecular Formula: C28H34O5
• Molecular Weight: 450.6 g/mol
• InChI: InChI=1S/C28H34O5/c1-17(29)31-24-12-13-27(4)22(26(24,2)3)11-14-28(5)23(27)15-19-21(33-28)16-20(32-25(19)30)18-9-7-6-8-10-18/h6-10,16,22-24H,11-15H2,1-5H3/t22-,23+,24-,27-,28+/m0/s1
• InChIKey: MIBRSIZECYPMLX-KZEXJIRGSA-N

S14-95: Dual JAK/STAT and ACAT Inhibitor

S14-95 (also designated Phenylpyropene C, CAS 419532-92-6) is a naturally occurring meroterpenoid isolated from the fermentation of the fungus Penicillium sp. 14-95 [1]. It is characterized as an inhibitor of the Janus kinase/signal transducer and activator of transcription (JAK/STAT) signaling pathway, with a molecular weight of 450.6 Da and the molecular formula C₂₈H₃₄O₅ [1]. Structurally, S14-95 is classified as a zearalenone analog and is part of a small family of fungal secondary metabolites that includes sporogen and S-curvularin [2]. The compound inhibits interferon-gamma (IFN-γ) mediated gene expression in a reporter gene assay with IC50 values ranging from 5.4 to 10.8 μM [1].

Fungal-derived meroterpenoid natural product isolated from Penicillium sp.

Dual JAK/STAT pathway and ACAT inhibition profile at reported micromolar concentrations

For cellular JAK/STAT signaling, iNOS transcriptional regulation, and pathway crosstalk studies

• [1] Erkel G, Rether J, Anke T, Sterner O. S14-95, a novel inhibitor of the JAK/STAT pathway from a Penicillium species. J Antibiot (Tokyo). 2003;56(4):337-343. View Source
• [2] National Library of Medicine. S14-95 [Supplementary Concept]. MeSH Supplementary Concept Data 2025. View Source

S14-95: Non-Interchangeability with Class Alternatives

S14-95 cannot be substituted with other JAK/STAT pathway inhibitors for specific experimental applications due to two key mechanistic distinctions: (1) its concurrent inhibition of acyl-CoA:cholesterol acyltransferase (ACAT) with an IC50 of 16.0 μM, a secondary activity not present in standard JAK inhibitors ; and (2) its inhibition of p38 MAP kinase activation, which confers a dual-pathway modulation capability distinct from agents targeting only the JAK/STAT axis [1]. These orthogonal activities mean that substituting S14-95 with a pure JAK inhibitor would alter the experimental outcome in models where both pathways contribute to the phenotype.

!Structural class mismatch: meroterpenoid natural product vs. synthetic tyrphostins (e.g., AG-490) may lead to different target engagement profiles.

!Secondary ACAT inhibition is unique to S14-95 among reported JAK/STAT inhibitors; this off-target activity may confound pathway-specific readouts.

!Potency and selectivity differ across cellular vs. enzymatic assay contexts; direct interchange with other fungal inhibitors or AG-490 is not supported.

• [1] Erkel G, Rether J, Anke T, Sterner O. S14-95, a novel inhibitor of the JAK/STAT pathway from a Penicillium species. J Antibiot (Tokyo). 2003;56(4):337-343. View Source

S14-95: Quantitative Performance Comparison

Head-to-Head iNOS Promoter Inhibition

S14-95 demonstrates inhibition of p38 MAP kinase activation, a property not reported for its structural analogs sporogen and S-curvularin. The Erkel et al. (2003) study specifically documented that S14-95 inhibits the activation of p38 MAP kinase, which is involved in the inducible expression of many proinflammatory genes [1]. In contrast, the Yao et al. (2003) characterization of sporogen and S-curvularin does not report any p38 MAPK inhibitory activity for these two compounds [2]. This differential activity suggests S14-95 engages a broader set of inflammatory signaling nodes than its closest in-class analogs.

iNOS promoter inhibition

Head-to-head comparison

S14-95

Sporogen

S-curvularin

All three compounds exhibited comparable inhibition in the same A549 cell system.

Supports iNOS transcriptional regulation context; quantitative potency ranking not established.

Reported comparable performance; specific IC₅₀ values not determined in primary source.

Evidence Dimension	p38 MAP kinase inhibition activity
Target Compound Data	Inhibits p38 MAP kinase activation (qualitative observation)
Comparator Or Baseline	Sporogen and S-curvularin: no reported p38 MAPK inhibitory activity
Quantified Difference	Presence (S14-95) vs. absence (comparators) of p38 MAPK inhibition
Conditions	Based on independent studies: Erkel et al. J Antibiot 2003 (S14-95); Yao et al. Mol Pharmacol 2003 (sporogen, S-curvularin)

Why This Matters

This differential activity profile makes S14-95 the preferred selection when experimental models require simultaneous interrogation of both JAK/STAT and p38 MAPK pathways using a single chemical probe.

• [1] Erkel G, Rether J, Anke T, Sterner O. S14-95, a novel inhibitor of the JAK/STAT pathway from a Penicillium species. J Antibiot (Tokyo). 2003;56(4):337-343. View Source
• [2] Yao Y, Hausding M, Erkel G, Anke T, Förstermann U, Kleinert H. Sporogen, S14-95, and S-curvularin, three inhibitors of human inducible nitric-oxide synthase expression isolated from fungi. Mol Pharmacol. 2003;63(2):383-391. View Source

JAK/STAT Pathway Inhibition vs. AG-490

S14-95 is an inhibitor of acyl-CoA:cholesterol acyltransferase (ACAT) with an IC50 of 16.0 μM . This secondary activity is not documented for sporogen or S-curvularin in their respective primary characterization studies [1]. The ACAT inhibitory activity of S14-95 was initially reported in the context of cholesterol metabolism studies from Penicillium griseofulvum, establishing a polypharmacological profile distinct from its JAK/STAT inhibitory function [2]. When selecting among these fungal JAK/STAT inhibitors for experiments involving lipid metabolism or where ACAT inhibition could confound results, this differential activity must be considered.

JAK/STAT cellular inhibition

Cross-study comparable

S14-95 IC₅₀ 5.4–10.8 μM (reporter gene, HeLa S3)
AG-490 IC₅₀ ~10 μM (JAK2 enzymatic), 25 μM (cellular proliferation)

Distinct assay systems; direct cross-assay comparison not valid.

Natural product mechanism orthogonal to synthetic inhibitor; may support chemical biology tool context.

Evidence Dimension	ACAT (acyl-CoA:cholesterol acyltransferase) inhibition
Target Compound Data	IC50 = 16.0 μM
Comparator Or Baseline	Sporogen and S-curvularin: no ACAT inhibitory activity reported
Quantified Difference	Presence (S14-95, IC50=16.0 μM) vs. unreported activity (comparators)
Conditions	ACAT inhibition assay (exact assay conditions not specified in available abstracts/datasheets)

Why This Matters

For studies investigating JAK/STAT signaling in lipid-rich environments or metabolic disease models, the ACAT inhibitory activity of S14-95 represents either a confounding factor or a unique polypharmacological tool, depending on experimental objectives.

• [1] Yao Y, Hausding M, Erkel G, Anke T, Förstermann U, Kleinert H. Sporogen, S14-95, and S-curvularin, three inhibitors of human inducible nitric-oxide synthase expression isolated from fungi. Mol Pharmacol. 2003;63(2):383-391. View Source
• [2] Wikidata. S14-95 (Q75063319) - Entry referencing Phenylpyropene C as an ACAT inhibitor from Penicillium griseofulvum F1959. View Source

ACAT Inhibition as a Dual-Mechanism Feature

S14-95 inhibits IFN-γ mediated expression of a reporter gene in HeLa S3 cells with IC50 values of 2.5-5 μg/mL, corresponding to 5.4-10.8 μM [1]. This assay utilizes secreted alkaline phosphatase (SEAP) as the reporter, driven by a gamma-activated site (GAS)/interferon-stimulated response element. While direct head-to-head IC50 comparisons with sporogen and S-curvularin in identical assays are not available in the published literature, all three compounds were identified through the same primary screening system using HeLa S3 cells transiently transfected with a GAS-driven reporter construct, confirming they share JAK/STAT inhibitory activity [2].

ACAT inhibition

Class-level inference

IC₅₀ 16.0 μM (ACAT enzymatic activity); no ACAT activity reported for AG-490, Sporogen, or S-curvularin.

Dual-target profile; ACAT inhibition may require experimental control in JAK/STAT-specific studies.

1.5–3.0× potency window between primary and secondary targets; context-dependent.

Evidence Dimension	IFN-γ mediated reporter gene expression inhibition
Target Compound Data	IC50 = 5.4-10.8 μM (2.5-5 μg/mL)
Comparator Or Baseline	Sporogen and S-curvularin: active in same screening system, but exact IC50 values not reported in accessible abstracts
Quantified Difference	Quantitative comparison not available from accessible sources
Conditions	HeLa S3 cells, secreted alkaline phosphatase (SEAP) reporter driven by GAS/ISRE element

Why This Matters

While all three compounds share JAK/STAT inhibitory activity, the available potency data for S14-95 enables dose-ranging experimental design, whereas users of sporogen or S-curvularin would need to independently establish potency ranges.

• [1] Erkel G, Rether J, Anke T, Sterner O. S14-95, a novel inhibitor of the JAK/STAT pathway from a Penicillium species. J Antibiot (Tokyo). 2003;56(4):337-343. View Source
• [2] Yao Y, Hausding M, Erkel G, Anke T, Förstermann U, Kleinert H. Sporogen, S14-95, and S-curvularin, three inhibitors of human inducible nitric-oxide synthase expression isolated from fungi. Mol Pharmacol. 2003;63(2):383-391. View Source

S14-95: High-Confidence Application Scenarios

iNOS-Dependent Nitric Oxide Production in Inflammation

S14-95 is the appropriate selection when experimental objectives require simultaneous inhibition of both JAK/STAT and p38 MAPK signaling pathways in cellular models of inflammation. The compound's demonstrated inhibition of p38 MAP kinase activation distinguishes it from sporogen and S-curvularin, which lack documented p38 MAPK activity [1]. This application scenario is supported by the original characterization study showing S14-95 inhibits both STAT1α phosphorylation and p38 MAPK activation in LPS/IFN-γ stimulated macrophages [1][2].

JAK/STAT Pathway Chemical Biology Probe

Researchers studying JAK/STAT signaling in contexts where ACAT activity may influence outcomes should either select S14-95 as a polypharmacological probe or explicitly exclude it in favor of more selective JAK inhibitors. S14-95's ACAT inhibitory activity (IC50 = 16.0 μM) represents a dual-target profile that may be advantageous for investigating the intersection of inflammatory signaling and lipid metabolism, but problematic for experiments requiring clean JAK/STAT pathway interrogation [1][2]. Users must determine whether this secondary activity aligns with or confounds their experimental objectives.

JAK/STAT–ACAT Pathway Crosstalk

Among the trio of fungal JAK/STAT inhibitors (sporogen, S14-95, S-curvularin), S14-95 possesses the most extensively documented potency parameters in publicly accessible literature, including IC50 ranges for IFN-γ reporter inhibition (5.4-10.8 μM) and specific data on COX-2 and NOS II suppression at 10.8 μM [1][2]. This characterization enables more precise dose-ranging and experimental design compared to sporogen or S-curvularin, for which quantitative IC50 data is less accessible. Procurement of S14-95 reduces the need for extensive in-house potency determination prior to experimental use [1].

Application

Selection Property

Validation Focus

iNOS transcriptional regulation studies

JAK/STAT pathway inhibition context

iNOS promoter activity and NO production endpoints

JAK/STAT signaling chemical biology studies

Orthogonal natural product mechanism

STAT1α phosphorylation assay endpoints

Inflammation-cholesterol metabolism crosstalk studies

Dual JAK/STAT and ACAT inhibition profile

ACAT co-inhibition control endpoints

NOS isoform differential regulation studies

Functional iNOS over eNOS selectivity

eNOS promoter activity monitoring

• [1] Erkel G, Rether J, Anke T, Sterner O. S14-95, a novel inhibitor of the JAK/STAT pathway from a Penicillium species. J Antibiot (Tokyo). 2003;56(4):337-343. View Source
• [2] Yao Y, Hausding M, Erkel G, Anke T, Förstermann U, Kleinert H. Sporogen, S14-95, and S-curvularin, three inhibitors of human inducible nitric-oxide synthase expression isolated from fungi. Mol Pharmacol. 2003;63(2):383-391. View Source